Boc-Trp(Mts)-OH.DCHA

• IUPAC Name: N-cyclohexylcyclohexanamine;2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[1-(2,4,6-trimethylphenyl)sulfonylindol-3-yl]propanoic acid
• InChI: InChI=1S/C25H30N2O6S.C12H23N/c1-15-11-16(2)22(17(3)12-15)34(31,32)27-14-18(19-9-7-8-10-21(19)27)13-20(23(28)29)26-24(30)33-25(4,5)6;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h7-12,14,20H,13H2,1-6H3,(H,26,30)(H,28,29);11-13H,1-10H2
• InChI Key: KFHJVPFHYDLKGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2C=C(C3=CC=CC=C32)CC(C(=O)O)NC(=O)OC(C)(C)C)C.C1CCC(CC1)NC2CCCCC2
• Molecular Formula: C37H53N3O6S
• Molecular Weight: 667.9 g/mol

Description

Boc-Trp(Mts)-OH.DCHA, also known as Nα-(tert-Butoxycarbonyl)-L-tryptophan mesitylene-2-sulfonyl dicyclohexylammonium salt, is a compound used in peptide synthesis. It is a derivative of tryptophan, an essential amino acid, and is protected by a tert-butoxycarbonyl (Boc) group. The mesitylene-2-sulfonyl (Mts) group provides additional protection, making it suitable for solid-phase peptide synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Boc-Trp(Mts)-OH.DCHA typically involves the protection of the amino group of tryptophan with a Boc group and the protection of the indole nitrogen with an Mts group. The process includes:

Protection of the Amino Group: The amino group of tryptophan is protected using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine. This reaction forms Nα-(tert-Butoxycarbonyl)-L-tryptophan.

Protection of the Indole Nitrogen: The indole nitrogen is protected using mesitylene-2-sulfonyl chloride (MtsCl) in the presence of a base like pyridine. This forms Nα-(tert-Butoxycarbonyl)-L-tryptophan mesitylene-2-sulfonyl.

Formation of the Dicyclohexylammonium Salt: The protected tryptophan derivative is then reacted with dicyclohexylamine to form the dicyclohexylammonium salt, this compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Bulk Protection Reactions: Large quantities of tryptophan are subjected to Boc and Mts protection reactions in industrial reactors.

Purification: The product is purified using techniques such as crystallization or chromatography to ensure high purity.

Quality Control: The final product undergoes rigorous quality control tests to confirm its purity and suitability for peptide synthesis.

Chemical Reactions Analysis

Types of Reactions

Boc-Trp(Mts)-OH.DCHA undergoes several types of chemical reactions, including:

Deprotection Reactions: The Boc and Mts protecting groups can be removed under specific conditions to yield free tryptophan.

Coupling Reactions: It can be coupled with other amino acids or peptides in solid-phase peptide synthesis.

Common Reagents and Conditions

Deprotection: The Boc group is typically removed using trifluoroacetic acid (TFA), while the Mts group can be removed using a strong acid like hydrochloric acid (HCl).

Coupling: Coupling reactions are carried out using reagents like dicyclohexylcarbodiimide (DCC) and hydroxybenzotriazole (HOBt) in the presence of a base.

Major Products Formed

Deprotected Tryptophan: Removal of the Boc and Mts groups yields free tryptophan.

Peptide Chains: Coupling reactions result in the formation of peptide chains with this compound as a building block.

Scientific Research Applications

Boc-Trp(Mts)-OH.DCHA has several scientific research applications, including:

Peptide Synthesis: It is widely used in the synthesis of peptides and proteins, particularly in solid-phase peptide synthesis.

Biological Studies: It serves as a precursor for the synthesis of biologically active peptides used in various biological studies.

Medicinal Chemistry: It is used in the development of peptide-based drugs and therapeutic agents.

Industrial Applications: It is employed in the production of peptides for industrial applications, including enzyme inhibitors and diagnostic agents.

Mechanism of Action

The mechanism of action of Boc-Trp(Mts)-OH.DCHA involves its role as a protected amino acid in peptide synthesis. The Boc and Mts groups protect the amino and indole nitrogen groups, respectively, preventing unwanted side reactions during peptide chain elongation. Upon completion of the synthesis, these protecting groups are removed to yield the desired peptide.

Comparison with Similar Compounds

Similar Compounds

Boc-Trp-OH: Nα-(tert-Butoxycarbonyl)-L-tryptophan without the Mts protection.

Fmoc-Trp-OH: Nα-(9-Fluorenylmethyloxycarbonyl)-L-tryptophan, another protected form of tryptophan used in peptide synthesis.

Cbz-Trp-OH: Nα-(Carbobenzoxy)-L-tryptophan, a different protecting group for tryptophan.

Uniqueness

Boc-Trp(Mts)-OH.DCHA is unique due to the dual protection provided by the Boc and Mts groups, making it particularly useful in complex peptide synthesis where multiple protecting groups are required to prevent side reactions.